Cas no 951893-62-2 (5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid)

• Product Name: 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid
• CAS No: 951893-62-2
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• CID: 4722778
• Update Time: 2025-06-09

5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-TERT-BUTYL-3,5-DIMETHYLPHENYL)-3-METHYL-5-OXOVALERIC ACID
• 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid

• Inchi： 1S/C18H26O3/c1-11(8-16(20)21)7-15(19)14-9-12(2)17(13(3)10-14)18(4,5)6/h9-11H,7-8H2,1-6H3,(H,20,21)
• InChI Key： XICKGCQQQLSJEE-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CC(=O)O)C1C=C(C)C(=C(C)C=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 368
• Topological Polar Surface Area: 54.4

Additional information on 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid

Introduction to 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid (CAS No. 951893-62-2)

5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid, identified by the Chemical Abstracts Service Number (CAS No.) 951893-62-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its complex aromatic structure and functional groups, which make it a promising candidate for various applications in drug discovery and material science. The presence of multiple substituents, including 4-tert-butyl, 3,5-dimethylphenyl, and 3-methyl, contributes to its unique chemical properties and potential biological activities.

The molecular structure of 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid features a valeric acid backbone with an additional ketone group at the 5-position. This structural motif is particularly interesting because it combines the stability of a saturated hydrocarbon chain with the reactivity of a carbonyl group. Such features are often exploited in medicinal chemistry to modulate binding interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds that can interact with biological systems in unique ways. The 4-tert-butyl and 3,5-dimethylphenyl substituents in this molecule contribute to its lipophilicity and may enhance its ability to cross biological membranes, which is a critical factor for many therapeutic agents. Additionally, the 3-methyl group introduces steric hindrance, which can be used to fine-tune binding affinities and selectivity.

One of the most compelling aspects of 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used as scaffolds to which other functional groups are appended to create lead candidates. The rigid aromatic core provides a stable framework, while the reactive sites allow for further chemical modification.

Recent studies have begun to explore the pharmacological properties of derivatives of this compound. For instance, researchers have synthesized analogs with modified side chains and have evaluated their interactions with various enzymes and receptors. Preliminary findings suggest that certain derivatives exhibit inhibitory activity against targets relevant to inflammatory diseases and cancer. These results highlight the compound's potential as a starting point for developing new therapeutic agents.

The synthesis of 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid presents some challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound in multi-step reactions. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired framework efficiently.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Its unique structural features make it a candidate for use in polymer chemistry and as an intermediate in the production of specialty chemicals. The ability to incorporate bulky substituents like 4-tert-butyl can influence the physical properties of materials derived from this compound, such as their thermal stability and mechanical strength.

The study of 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid also contributes to our understanding of molecular interactions at a fundamental level. By examining how different substituents affect its reactivity and binding properties, researchers can gain insights into general principles that govern molecular recognition. These insights are valuable not only for drug design but also for developing new catalysts and materials.

As research continues, it is likely that new applications for 5-(4-Tert-butyl-3,5-dimethylphenyl)-3-methyl-5-oxovaleric acid will be discovered. The combination of its structural complexity and functional diversity makes it a versatile molecule that can be tailored for specific needs. Whether used as a scaffold for drug development or as an intermediate in industrial processes, this compound represents an important contribution to modern chemistry.